3,4-Dihydrodihydroxydibenz(a,j)anthracene
3,4-Dihydrodihydroxydibenz(a,j)anthracene
Brand Name:
Vulcanchem
CAS No.:
114326-33-9
VCID:
VC0221121
InChI:
InChI=1S/C22H16O2/c23-21-10-9-17-18(22(21)24)8-7-15-11-14-6-5-13-3-1-2-4-16(13)19(14)12-20(15)17/h1-12,21-24H/t21-,22-/m0/s1
SMILES:
C1=CC=C2C(=C1)C=CC3=CC4=C(C=C32)C5=C(C=C4)C(C(C=C5)O)O
Molecular Formula:
C24H24N2O6S
Molecular Weight:
312.4 g/mol
3,4-Dihydrodihydroxydibenz(a,j)anthracene
CAS No.: 114326-33-9
Main Products
VCID: VC0221121
Molecular Formula: C24H24N2O6S
Molecular Weight: 312.4 g/mol
| CAS No. | 114326-33-9 |
|---|---|
| Product Name | 3,4-Dihydrodihydroxydibenz(a,j)anthracene |
| Molecular Formula | C24H24N2O6S |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | (7S,8S)-pentacyclo[12.8.0.03,12.04,9.017,22]docosa-1,3(12),4(9),5,10,13,15,17,19,21-decaene-7,8-diol |
| Standard InChI | InChI=1S/C22H16O2/c23-21-10-9-17-18(22(21)24)8-7-15-11-14-6-5-13-3-1-2-4-16(13)19(14)12-20(15)17/h1-12,21-24H/t21-,22-/m0/s1 |
| Standard InChIKey | FQBLNMVYPJPBRV-VXKWHMMOSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C=CC3=CC4=C(C=C32)C5=C(C=C4)[C@@H]([C@H](C=C5)O)O |
| SMILES | C1=CC=C2C(=C1)C=CC3=CC4=C(C=C32)C5=C(C=C4)C(C(C=C5)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC3=CC4=C(C=C32)C5=C(C=C4)C(C(C=C5)O)O |
| Related CAS | 114326-32-8 (di-acetate) |
| Synonyms | 3,4-DDDA 3,4-dihydrodihydroxydibenz(a,j)anthracene 3,4-dihydrodioldibenz(a,j)anthracene 3,4-dihydrodioldibenz(a,j)anthracene diacetate dibenz(a,j)anthracene-3,4-dihydrodiol |
| PubChem Compound | 130746 |
| Last Modified | Nov 11 2021 |
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